(4-Hydroxyphenyl)diphenylphosphine

• IUPAC Name: 4-diphenylphosphanylphenol
• InChI: InChI=1S/C18H15OP/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14,19H
• InChI Key: QOPABJOZVXZFJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=C(C=C3)O
• Molecular Formula: C18H15OP
• DSSTOX Substance ID: DTXSID40391505
• Molecular Weight: 278.3 g/mol
• CAS No.: 5068-21-3

Description

(4-Hydroxyphenyl)diphenylphosphine, also known as HDP, is a phosphine compound that has gained significant attention in the field of chemistry and biochemistry. It has been studied for its potential applications in the synthesis of organic compounds and its impact on biological systems. In

Scientific Research Applications

Coordination Chemistry and Anticancer Activity

• 4-HDP has been utilized in coordination chemistry, particularly in forming ruthenium arene complexes. Biancalana et al. (2017) demonstrated that esterification of 4-HDP, coordinated with the [Ru(η6-p-cymene)Cl2] fragment, introduces bioactive carboxylic acids into the organometallic molecule. This modification showed enhanced antiproliferative activity against human ovarian cancer cells (Biancalana et al., 2017).

Synthesis and Characterization of Complexes

• Luo et al. (1995) discussed the synthesis of phosphine-based chelating compounds, including 4-HDP, and their chelates with rhenium or technetium. The molecular structures of these compounds were elucidated using various spectroscopic techniques and X-ray crystallography (Luo et al., 1995).

Applications in Catalysis

• Ouchi et al. (2012) explored the use of 4-HDP in catalysis. A ruthenium complex with 4-HDP showed high catalytic activity for aqueous living radical polymerizations of hydrophilic methacrylates, indicating its potential in advanced polymerization techniques (Ouchi et al., 2012).

Radiopharmaceutical Applications

• Bolzati et al. (1998) conducted labeling and biodistribution studies of Tc-99m radiopharmaceuticals using 4-HDP. They characterizedvarious Tc-99m complexes with 4-HDP and evaluated their biodistribution in rats, providing insights into the potential use of 4-HDP in nuclear medicine (Bolzati et al., 1998).

Synthesis of Hydrophilic Phosphines

• Lavenot et al. (1996) focused on synthesizing new hydrophilic phosphines through the addition of diphenylphosphine to conjugated olefins, resulting in ligands with various functional groups. These ligands and their rhodium complexes were prepared and characterized, expanding the scope of 4-HDP in organometallic synthesis (Lavenot et al., 1996).

Mechanism of Action

Target of Action

The primary target of (4-Hydroxyphenyl)diphenylphosphine is a wide range of organic compounds, including aldehydes, ketones, and esters . It acts as a reducing agent, facilitating the reduction of these compounds.

Mode of Action

This compound operates by donating a pair of electrons to a substrate, thereby initiating substrate reduction . The phosphorus atom within this compound functions as a nucleophile, launching an attack on the substrate and forming a phosphorus-substrate intermediate . This leads to a series of subsequent steps, ultimately resulting in the formation of the reduced product .

Biochemical Pathways

The biochemical pathway primarily affected by this compound is the reduction pathway of organic compounds . By acting as a reducing agent, it facilitates the conversion of aldehydes, ketones, and esters into their reduced forms . This plays a pivotal role in various biochemical processes, including the synthesis of chiral compounds .

Pharmacokinetics

Its molecular weight of 27828 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .

Result of Action

The action of this compound results in the reduction of various organic compounds . This can lead to significant changes at the molecular and cellular level, depending on the specific compounds being reduced. For instance, the reduction of aldehydes and ketones can result in the formation of alcohols, which can have various effects on cellular processes .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors While specific details are not available, factors such as temperature, pH, and the presence of other chemicals can potentially affect its action